Cas no 1334808-39-7 ((2S)-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-2-amine)

• Product Name: (2S)-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-2-amine
• CAS No: 1334808-39-7
• MF: C₉H₁₀ClF₃N₂
• MW: 238.637311458588
• CID: 5602726
• PubChem ID: 165797739
• Update Time: 2025-05-21

(2S)-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1960190
• (2S)-1-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propan-2-amine
• 1334808-39-7
• (2S)-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-2-amine

• Inchi： 1S/C9H10ClF3N2/c1-5(14)2-6-3-7(9(11,12)13)4-15-8(6)10/h3-5H,2,14H2,1H3/t5-/m0/s1
• InChI Key： UREOKBPQCSHQKO-YFKPBYRVSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C[C@H](C)N

Computed Properties

• Exact Mass: 238.0484605g/mol
• Monoisotopic Mass: 238.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on (2S)-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-2-amine

Comprehensive Overview of (2S)-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-2-amine (CAS No. 1334808-39-7)

The compound (2S)-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-2-amine (CAS No. 1334808-39-7) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro and trifluoromethyl substituent on a pyridine ring, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for developing enantioselective catalysts and drug candidates.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The CAS No. 1334808-39-7 aligns with this trend, as the trifluoromethyl group is known to improve bioavailability and target binding affinity. This compound is often explored in the context of central nervous system (CNS) therapeutics, where its structural motifs are leveraged to modulate neurotransmitter receptors. Additionally, its pyridine core is a common scaffold in crop protection chemicals, highlighting its dual utility in life sciences.

From a synthetic chemistry perspective, (2S)-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-2-amine poses intriguing challenges and opportunities. The chiral center at the propan-2-amine moiety necessitates asymmetric synthesis techniques, such as enzymatic resolution or chiral auxiliary methods. This aspect is particularly relevant to researchers investigating stereoselective reactions, a hot topic in organic chemistry forums and academic publications. The compound’s halogenated pyridine segment also invites studies on cross-coupling reactions, a staple in modern medicinal chemistry.

Environmental and regulatory considerations further underscore the importance of this compound. With growing scrutiny on sustainable chemistry, scientists are evaluating greener synthetic routes for fluorinated building blocks like CAS No. 1334808-39-7. Innovations in catalytic fluorination and solvent-free reactions are frequently discussed in relation to such molecules. Moreover, the compound’s low ecotoxicity profile (as inferred from structural analogs) makes it a candidate for green agrochemical formulations, aligning with the European Green Deal objectives.

In the realm of drug discovery, (2S)-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-2-amine has been referenced in patents targeting G-protein-coupled receptors (GPCRs). Its ability to serve as a precursor for neuroactive agents is under investigation, with particular interest in neurodegenerative disease models. The trifluoromethyl group’s role in enhancing blood-brain barrier penetration is a key focus area, resonating with trending searches on "BBB-permeable small molecules" and "fluorine in CNS drugs".

Analytical characterization of this compound involves advanced techniques like chiral HPLC and 19F NMR spectroscopy, topics frequently queried in scientific databases. The chloro-substituted pyridine moiety also lends itself to X-ray crystallography studies, aiding in structure-activity relationship (SAR) analyses. These methodologies are pivotal for quality control in pharmaceutical manufacturing, another high-traffic keyword cluster in the chemical industry.

Market-wise, CAS No. 1334808-39-7 caters to niche but expanding segments. Suppliers highlight its applicability in high-throughput screening libraries and fragment-based drug design. The compound’s pricing and availability are often benchmarked against similar chiral amines, a comparative analysis sought after by procurement specialists. As AI-driven molecular design gains traction, datasets incorporating this compound’s properties are being curated for machine learning applications in de novo synthesis planning.

In conclusion, (2S)-1-2-chloro-5-(trifluoromethyl)pyridin-3-ylpropan-2-amine exemplifies the convergence of medicinal chemistry, green synthesis, and material science. Its multifaceted applications—from neuropharmacology to catalysis research—ensure its relevance in both academic and industrial settings. Future studies may explore its derivatives for personalized medicine or smart agrochemicals, domains that dominate contemporary scientific discourse.